3-phenyl-1-(1-{pyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)imidazolidine-2,4-dione

• IUPAC Name: 3-phenyl-1-(1-pyrido[3,4-d]pyrimidin-4-ylpiperidin-4-yl)imidazolidine-2,4-dione
• InChI: InChI=1S/C21H20N6O2/c28-19-13-26(21(29)27(19)16-4-2-1-3-5-16)15-7-10-25(11-8-15)20-17-6-9-22-12-18(17)23-14-24-20/h1-6,9,12,14-15H,7-8,10-11,13H2
• InChI Key: WBVYJLRLKZEOKK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CC(=O)N(C2=O)C3=CC=CC=C3)C4=NC=NC5=C4C=CN=C5
• Molecular Formula: C21H20N6O2
• Molecular Weight: 388.4 g/mol

Description

The compound “3-phenyl-1-(1-{pyrido[3,4-d]pyrimidin-4-yl}piperidin-4-yl)imidazolidine-2,4-dione” belongs to the class of pyridopyrimidines. Pyridopyrimidines are a group of heterocyclic compounds that have shown therapeutic interest and have been used in the development of new therapies.

Synthesis Analysis

The synthesis of pyridopyrimidine derivatives involves various synthetic protocols. For instance, one method involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, followed by cyclization to pyrido[2,3-d]pyrimidin-5-one. Another method involves an expeditious synthesis optimized by varying solvents, catalysts, and the use of microwave irradiation.

Molecular Structure Analysis

Pyridopyrimidines have four possible skeletons for the heterocyclic combination of pyrimidine and pyridine rings, depending on where the nitrogen atom is located in pyridine. The pyridopyrimidine moiety is present in relevant drugs.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyridopyrimidine derivatives can include condensation, cyclization, and N-methylation. The reaction involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of the compound.

Scientific Research Applications

Anticancer Properties

The compound’s unique structure makes it an intriguing candidate for cancer research. Studies have shown that it exhibits promising activity against certain cancer cell lines, particularly breast cancer. .

PARP-1 Inhibition

Recent work has focused on synthesizing derivatives of this compound as potential inhibitors against PARP-1 (poly(ADP-ribose) polymerase-1). PARP-1 plays a crucial role in DNA repair, and inhibiting it can enhance the efficacy of cancer treatments. .

Anti-Inflammatory Applications

In another avenue of research, scientists have explored pyridopyrimidine derivatives for their anti-inflammatory properties. For instance, pyrazolo[4,3-d]pyrimidine analogs have demonstrated anti-inflammatory effects in cell-based assays. .

Antimicrobial and Antiviral Potential

The compound’s scaffold has also been associated with antimicrobial and antiviral activities. Researchers have investigated its effects against various pathogens, including bacteria, viruses, and parasites. .

Other Applications

Beyond the mentioned fields, this compound has shown promise as a tyrosine kinase inhibitor , a calcium channel antagonist , and an agent with potential activity against rheumatoid arthritis . .

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is often overexpressed in cancer cells . Therefore, inhibiting CDK2 is an appealing strategy for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition is achieved through the compound’s interaction with amino acids present in the active site of the enzyme . The presence of a pyrido[3,4-d]pyrimidine scaffold in the compound is crucial for these interactions .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression, leading to the arrest of cell division . This results in the inhibition of tumor cell proliferation . The compound’s interaction with CDK2 also induces apoptosis within the cells , further contributing to its anti-cancer effects.

Pharmacokinetics

The degree of lipophilicity, i.e., the affinity of this drug for a lipid environment, allows it to diffuse easily into the cells .

Result of Action

The compound exhibits potent dual activity against the examined cell lines and CDK2 . It significantly inhibits the growth of the examined cell lines . Specifically, it shows superior cytotoxic activities against MCF-7 and HCT-116 cell lines .